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Compound of Interest

Compound Name: noradrenaline transporter

CAS No.: 136253-20-8

Cat. No.: B1176870

Get Quote

Welcome to the technical support center for noradrenaline transporter (NAT) imaging. This

resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to

common artifacts and issues encountered during NAT imaging experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts encountered in noradrenaline transporter (NAT)

imaging?

A1: The most common artifacts in NAT imaging, using either Positron Emission Tomography

(PET) or Single Photon Emission Computed Tomography (SPECT), are generally related to

patient motion, attenuation correction errors, and radiopharmaceutical quality. These can lead

to misinterpretation of transporter density and distribution.[1][2][3] Specific artifacts include:

Motion Artifacts: Patient movement during the scan can cause blurring and misregistration of

the images, leading to inaccurate quantification of NAT binding.[4][5][6][7]
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Attenuation Correction Artifacts: Incorrect correction for the attenuation of photons by the

patient's body can result in artificially high or low signal in certain brain regions. This is a

common issue in PET/CT and SPECT/CT imaging.[8][9][10][11]

Radiopharmaceutical-Related Issues: Problems with the radiotracer, such as low

radiochemical purity or the presence of radiolabeled metabolites, can lead to non-specific

binding and a reduced signal-to-noise ratio.

Partial Volume Effects: Due to the limited spatial resolution of PET and SPECT scanners, the

signal from small, NAT-rich regions can be underestimated because of spill-over from

adjacent areas with lower transporter density.

Q2: How can I minimize patient motion during a long NAT imaging scan?

A2: Minimizing patient motion is crucial for high-quality NAT imaging. Here are some effective

strategies:

Patient Comfort: Ensure the patient is in a comfortable position before starting the scan. Use

pillows and blankets to provide support and warmth.[1]

Clear Instructions: Clearly explain the importance of remaining still throughout the scan.

Head Fixation: Utilize a head holder or thermoplastic mask to gently immobilize the patient's

head.[6]

Scan Duration: For some radiotracers like (S,S)-[11C]MRB, shorter acquisition times may be

feasible without significant loss of quantitative accuracy, which can reduce the likelihood of

patient motion.[12]

Motion Correction Software: If motion occurs, post-processing software can sometimes be

used to correct for it.[1]

Q3: What is the impact of competing medications on NAT imaging results?

A3: Medications that bind to the noradrenaline transporter can significantly interfere with NAT

imaging by competing with the radioligand for binding sites. This can lead to an

underestimation of NAT density. It is critical to obtain a thorough medication history from the
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patient and, if possible, discontinue any interfering medications for an appropriate period before

the scan, in consultation with the referring physician.

Troubleshooting Guides
This section provides a systematic approach to identifying and resolving common artifacts in

NAT imaging.

Guide 1: Troubleshooting Motion Artifacts
Issue: The resulting PET or SPECT images appear blurred, or there are "ghosting" artifacts.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting motion artifacts.

Quantitative Impact of Motion:

Head motion during PET scans can lead to significant quantitative errors. Studies have shown

that even small movements can result in a substantial underestimation of radiotracer binding.
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Guide 2: Troubleshooting Attenuation Correction
Artifacts
Issue: There are areas of artificially high or low tracer uptake that do not correspond to known

anatomical distributions of NAT.

Decision Tree for Artifact Identification:
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Suspicious Uptake Pattern Observed

Review Non-Attenuation Corrected (NAC) Images

Is the artifact present in the NAC images?

Artifact is likely due to attenuation correction.

No

Artifact may be real or due to other causes (e.g., patient motion, radiotracer issue).

Yes

Review CT/MR images for corresponding high/low density structures (e.g., bone, metal implants).

Is there a corresponding anatomical structure?

Over- or under-correction is the likely cause.

Yes

Investigate other potential causes.

No

Click to download full resolution via product page

Caption: Decision tree for identifying attenuation correction artifacts.

Common Causes and Solutions:
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Cause Appearance Solution

Misalignment between PET

and CT/MRI

Focal areas of falsely

increased or decreased

uptake, often at the edges of

structures.

Re-register the PET and

CT/MRI images. Ensure proper

patient positioning and

immobilization.[13][14][15]

Metal Implants (e.g., dental

fillings)

Streaking artifacts or areas of

intense, focal uptake.

Use metal artifact reduction

software if available. Review

non-attenuation corrected

images to confirm the

artifactual nature of the uptake.

[16]

Incorrect Tissue Segmentation

(PET/MRI)

Diffuse or focal errors in tracer

quantification, particularly near

bone and air-tissue interfaces.

Use advanced segmentation

algorithms or atlas-based

methods for more accurate

attenuation maps.[8][9]

Experimental Protocols
Protocol 1: Standard Imaging Protocol for NAT PET with
[¹¹C]MRB
This protocol is adapted from studies investigating NAT in human subjects.

Patient Preparation:

Patients should fast for at least 6 hours prior to the scan.

A venous catheter is placed for radiotracer injection.

The patient is positioned comfortably in the PET scanner, and the head is immobilized

using a head holder.

Radiotracer Injection:

A bolus of approximately 635 ± 29 MBq of (S,S)-[11C]O-methylreboxetine ([11C]MRB) is

injected intravenously.
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Image Acquisition:

A low-dose CT scan is performed for attenuation correction.

Dynamic PET data are acquired for a total of 90-120 minutes.

Data Analysis:

Regions of interest (ROIs) are drawn on co-registered MRI scans.

Time-activity curves are generated for each ROI.

Kinetic modeling (e.g., using a simplified reference tissue model) is applied to estimate the

binding potential (BPND).

Adapted from:[12]

Protocol 2: Quality Control of Noradrenaline Transporter
Radiopharmaceuticals
Ensuring the quality of the radiopharmaceutical is critical for accurate and reliable NAT

imaging.

Radionuclidic Purity:

Method: Gamma-ray spectroscopy.

Purpose: To identify and quantify any contaminating radionuclides.

Radiochemical Purity:

Method: High-Performance Liquid Chromatography (HPLC) or Thin-Layer

Chromatography (TLC).[17][18]

Purpose: To determine the percentage of the total radioactivity in the desired chemical

form.

Acceptance Criteria: Typically >95% for most radiotracers.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.diagnosticimaging.com/view/pet-technique-reduces-motion-artifacts-brain-imaging
https://www.benchchem.com/product/b1176870/docs?utm_src=pdf-body#technical-support-center-noradrenaline-transporter-imaging
https://pubmed.ncbi.nlm.nih.gov/15236345/
https://jnm.snmjournals.org/content/59/supplement_1/668
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Activity:

Method: Calculated from the amount of radioactivity and the mass of the compound.

Purpose: To ensure a high enough specific activity to avoid pharmacological effects and to

achieve a good signal-to-noise ratio.

Sterility and Endotoxin Testing:

Method: Standard microbiological testing.

Purpose: To ensure the radiopharmaceutical is safe for intravenous injection.

Signaling Pathways and Logical Relationships
Noradrenaline Synthesis and Reuptake Pathway
The following diagram illustrates the key steps in noradrenaline synthesis, its release into the

synaptic cleft, and its reuptake by the noradrenaline transporter.

Presynaptic Neuron

Synaptic Cleft Postsynaptic NeuronTyrosine L-DOPATyrosine Hydroxylase DopamineDOPA Decarboxylase Noradrenaline (in vesicle)
Dopamine β-hydroxylase

Noradrenaline

Release

Adrenergic ReceptorBinding

Noradrenaline Transporter (NAT) Reuptake

Recycling

Click to download full resolution via product page

Caption: Noradrenaline synthesis, release, and reuptake pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1176870/docs?utm_src=pdf-body#technical-support-center-noradrenaline-transporter-imaging
https://www.benchchem.com/product/b1176870/docs?utm_src=pdf-body-img#technical-support-center-noradrenaline-transporter-imaging
https://www.benchchem.com/product/b1176870?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Recognizing and preventing artifacts with SPECT and PET imaging | Radiology Key
[radiologykey.com]

2. PET/CT Artifacts - PMC [pmc.ncbi.nlm.nih.gov]

3. PET-CT and SPECT-CT Body Scans: Artifacts, Normal Variants, Pitfalls, and Findings of
Uncertain Pathologic Relevance | Radiology Key [radiologykey.com]

4. Movement Correction Method for Human Brain PET Images: Application to Quantitative
Analysis of Dynamic [18F]-FDDNP Scans - PMC [pmc.ncbi.nlm.nih.gov]

5. Evaluation of motion correction methods in human brain PET imaging—A simulation study
based on human motion data - PMC [pmc.ncbi.nlm.nih.gov]

6. Motion Artifact Reduction on Parametric PET Images of Neuroreceptor Binding | Journal of
Nuclear Medicine [jnm.snmjournals.org]

7. Frontiers | Motion-correction strategies for enhancing whole-body PET imaging
[frontiersin.org]

8. Attenuation Correction Methods Suitable for Brain Imaging with a PET/MRI Scanner: A
Comparison of Tissue Atlas and Template Attenuation Map Approaches | Journal of Nuclear
Medicine [jnm.snmjournals.org]

9. A review of PET attenuation correction methods for PET-MR - PMC [pmc.ncbi.nlm.nih.gov]

10. Morphology supporting function: attenuation correction for SPECT/CT, PET/CT, and
PET/MR imaging - PMC [pmc.ncbi.nlm.nih.gov]

11. Attenuation Correction for Human PET/MRI Studies - PMC [pmc.ncbi.nlm.nih.gov]

12. diagnosticimaging.com [diagnosticimaging.com]

13. asnc.org [asnc.org]

14. [PDF] Common artifacts in PET myocardial perfusion images due to attenuation-
emission misregistration: clinical significance, causes, and solutions. | Semantic Scholar
[semanticscholar.org]

15. Common artifacts in PET myocardial perfusion images due to attenuation-emission
misregistration: clinical significance, causes, and solutions - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. Artefacts of PET/CT images - PMC [pmc.ncbi.nlm.nih.gov]

17. Synthesis, enantiomeric resolution, and selective C-11 methylation of a highly selective
radioligand for imaging the norepinephrine transporter with positron emission tomography -

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://radiologykey.com/recognizing-and-preventing-artifacts-with-spect-and-pet-imaging/
https://radiologykey.com/recognizing-and-preventing-artifacts-with-spect-and-pet-imaging/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4277262/
https://radiologykey.com/pet-ct-and-spect-ct-body-scans-artifacts-normal-variants-pitfalls-and-findings-of-uncertain-pathologic-relevance/
https://radiologykey.com/pet-ct-and-spect-ct-body-scans-artifacts-normal-variants-pitfalls-and-findings-of-uncertain-pathologic-relevance/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2929579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2929579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3785538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3785538/
https://jnm.snmjournals.org/content/46/6/1059
https://jnm.snmjournals.org/content/46/6/1059
https://www.frontiersin.org/journals/nuclear-medicine/articles/10.3389/fnume.2024.1257880/full
https://www.frontiersin.org/journals/nuclear-medicine/articles/10.3389/fnume.2024.1257880/full
https://jnm.snmjournals.org/content/52/7/1142
https://jnm.snmjournals.org/content/52/7/1142
https://jnm.snmjournals.org/content/52/7/1142
https://pmc.ncbi.nlm.nih.gov/articles/PMC10495310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5262384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5262384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8590198/
https://www.diagnosticimaging.com/view/pet-technique-reduces-motion-artifacts-brain-imaging
https://www.asnc.org/wp-content/uploads/2024/05/Common_Artifacts_with_Cardiac_PETCT_Myocardial_Perfusion_Imaging.pdf
https://www.semanticscholar.org/paper/Common-artifacts-in-PET-myocardial-perfusion-images-Loghin-Sdringola/f1fa220e9c33b10b7a4a936eb2e5b1bdc709ded6
https://www.semanticscholar.org/paper/Common-artifacts-in-PET-myocardial-perfusion-images-Loghin-Sdringola/f1fa220e9c33b10b7a4a936eb2e5b1bdc709ded6
https://www.semanticscholar.org/paper/Common-artifacts-in-PET-myocardial-perfusion-images-Loghin-Sdringola/f1fa220e9c33b10b7a4a936eb2e5b1bdc709ded6
https://pubmed.ncbi.nlm.nih.gov/15181138/
https://pubmed.ncbi.nlm.nih.gov/15181138/
https://pubmed.ncbi.nlm.nih.gov/15181138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097808/
https://pubmed.ncbi.nlm.nih.gov/15236345/
https://pubmed.ncbi.nlm.nih.gov/15236345/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed [pubmed.ncbi.nlm.nih.gov]

18. Revisit to Radiomethylation of [11C]MeNER: Optimization and Improved automated loop
radiosynthesis of PET radiopharmaceutical [11C]MeNER for norepinephrine transporters
imaging | Journal of Nuclear Medicine [jnm.snmjournals.org]

To cite this document: BenchChem. [Technical Support Center: Noradrenaline Transporter
Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176870/docs#technical-support-center-
noradrenaline-transporter-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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